![molecular formula C6H12ClNO3 B6270373 rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride, trans CAS No. 1909286-63-0](/img/no-structure.png)
rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride, trans
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Description
The compound “rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride, trans” is a chemical compound with a molecular weight of 193.67 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of (1S,3R)-3-Hydroxycyclohexanecarbonitrile was achieved using an ene reductase (ER) and alcohol dehydrogenase (ADH) to set both stereocenters . Unspecific peroxygenases (UPOs) were found to catalyze the desired allylic oxidation with high chemo- and regioselectivity .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C8H15NO2.ClH/c1-9(2)7-4-3-6(5-7)8(10)11;/h6-7H,3-5H2,1-2H3,(H,10,11);1H/t6-,7+;/m0./s1
. This code provides a unique representation of the compound’s molecular structure. Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stable under normal shipping and handling conditions .Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride, trans involves the conversion of a commercially available starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "Methylcyclobutane", "Sodium hydroxide", "Chloroacetic acid", "Hydrochloric acid", "Sodium nitrite", "Ammonium chloride", "Sodium bisulfite", "Sodium hydroxide", "Hydrochloric acid", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Methylcyclobutane is reacted with sodium hydroxide and chloroacetic acid to form rac-(1s,3r)-1-chloro-3-hydroxy-3-methylcyclobutane.", "The resulting compound is then treated with hydrochloric acid and sodium nitrite to form rac-(1s,3r)-1-nitroso-3-hydroxy-3-methylcyclobutane.", "Ammonium chloride and sodium bisulfite are added to the reaction mixture to convert the nitroso compound to rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane.", "Sodium cyanoborohydride is used to reduce the carboxylic acid group to an alcohol, forming rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid.", "The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt of the target compound, rac-(1s,3r)-1-amino-3-hydroxy-3-methylcyclobutane-1-carboxylic acid hydrochloride, trans.", "The final step involves recrystallization of the product from ethanol to obtain the pure compound." ] } | |
1909286-63-0 | |
Molecular Formula |
C6H12ClNO3 |
Molecular Weight |
181.6 |
Purity |
95 |
Origin of Product |
United States |
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